Cas no 1000345-72-1 (6-cyclopentyl-5-nitropiperidin-2-one)

• Product Name: 6-cyclopentyl-5-nitropiperidin-2-one
• CAS No: 1000345-72-1
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD11050969
• CID: 3157907
• PubChem ID: 43818322
• Update Time: 2025-06-08

6-cyclopentyl-5-nitropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyl-5-nitropiperidin-2-one
• EN300-207359
• AQB34572
• AKOS000804197
• 1000345-72-1
• AKOS024327922

• MDL： MFCD11050969
• Inchi： 1S/C10H16N2O3/c13-9-6-5-8(12(14)15)10(11-9)7-3-1-2-4-7/h7-8,10H,1-6H2,(H,11,13)
• InChI Key： FBHUYEVWXVQWFZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C2CCCC2)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.116092g/mol
• Monoisotopic Mass: 212.116092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.25g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 6-cyclopentyl-5-nitropiperidin-2-one

Introduction to 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1)

6-cyclopentyl-5-nitropiperidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1000345-72-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic nitro compound features a piperidine core substituted with a cyclopentyl group and a nitro group at the 5-position, alongside a carbonyl functionality at the 2-position. Its unique structural attributes make it a valuable scaffold for developing novel therapeutic agents, particularly in addressing neurological and inflammatory disorders.

The molecular structure of 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1) contributes to its distinct chemical properties, including moderate solubility in organic solvents and reactivity under various chemical conditions. The presence of the nitro group introduces potential sites for metabolic transformation, which can be exploited in drug design to enhance bioavailability or target-specific tissues. Furthermore, the cyclopentyl moiety provides steric hindrance, influencing both the compound's pharmacokinetic profile and its interaction with biological targets.

In recent years, there has been growing interest in nitro-containing heterocycles due to their versatility in medicinal chemistry. The nitro group can serve as a versatile pharmacophore, enabling diverse functionalization strategies. For instance, reduction of the nitro group to an amine can yield derivatives with enhanced binding affinity or altered pharmacological effects. This adaptability has made compounds like 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1) attractive for further exploration in drug discovery programs.

One of the most compelling aspects of 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1) is its potential application in treating neurological disorders. Piperidine derivatives have demonstrated efficacy in modulating neurotransmitter systems, making them promising candidates for conditions such as epilepsy, depression, and neurodegenerative diseases. The nitro group's ability to engage with biological enzymes and receptors further enhances its therapeutic potential. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in neuroinflammation, offering a novel approach to managing these conditions.

Additionally, the structural motif of 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1) finds relevance in addressing inflammatory pathways. Inflammatory processes are central to numerous chronic diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory responses may stem from its interaction with key signaling molecules such as cytokines and transcription factors. By targeting these pathways, derivatives of this scaffold could offer therapeutic benefits beyond traditional anti-inflammatory agents.

The synthesis of 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1) involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic routes include nucleophilic substitution reactions followed by cyclization and nitration steps. Advances in catalytic methods have further refined these processes, enabling scalable production suitable for preclinical and clinical studies. The efficiency of these synthetic pathways ensures that researchers can explore a wide range of derivatives without significant logistical challenges.

In conclusion, 6-cyclopentyl-5-nitropiperidin-2-one (CAS No. 1000345-72-1) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of functional groups and biological activity makes it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for nitro-containing heterocycles, compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs across various disease domains.